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Compound of Interest

Compound Name: FR900098

Cat. No.: B1222712 Get Quote

Essential Safety and Disposal Procedures for the Investigational Antimalarial Compound

FR900098

For researchers, scientists, and drug development professionals handling the investigational

antimalarial compound FR900098, adherence to proper disposal procedures is critical for

maintaining laboratory safety and environmental protection. This guide provides essential, step-

by-step instructions for the safe handling and disposal of FR900098, ensuring compliance with

standard laboratory safety protocols.

Chemical and Physical Properties
FR900098, a phosphonoacetic acid derivative, is an inhibitor of the 1-deoxy-d-xylulose-5-

phosphate (DXP) reductoisomerase, a key enzyme in the non-mevalonate isoprenoid

biosynthesis pathway.[1][2][3] Understanding its chemical and physical properties is

fundamental to its safe handling and disposal.
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Property Value Source

Molecular Formula C5H12NO5P PubChem[4]

Molecular Weight 197.13 g/mol PubChem[4]

CAS Number 66508-32-5 PubChem[4]

Synonyms

3-(N-acetyl-N-

hydroxy)aminopropylphosphon

ic acid, Antibiotic FR-900098

PubChem[4]

Toxicity and Safety Information
Studies have shown that FR900098 exhibits no evidence of acute toxicity or genotoxicity.[1][3]

In rats, the LD50 value was greater than 3000 mg/kg for oral administration and greater than

400 mg/kg for intravenous administration.[1] No mutagenic potential was detected in the Ames

test.[1] Despite its low toxicity, it is crucial to handle FR900098 with the standard care afforded

to all laboratory chemicals.

Step-by-Step Disposal Procedures
The proper disposal of FR900098 depends on its form (e.g., pure compound, in solution, or

contaminated with biological materials). The following procedures provide a general guideline.

Always consult your institution's specific waste disposal protocols and local regulations.

Personal Protective Equipment (PPE)
Before handling FR900098 for disposal, ensure you are wearing the appropriate PPE:

Safety goggles

Chemical-resistant gloves

Laboratory coat

Disposal of Pure FR900098 (Uncontaminated)
Small Quantities: For small amounts of pure FR900098, treat it as chemical waste.
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Packaging: Place the compound in a clearly labeled, sealed, and leak-proof container. The

label should include the chemical name ("FR900098" and its full chemical name),

concentration (if in solution), and any known hazards.

Waste Stream: Dispose of the container in the designated chemical waste stream for non-

hazardous or acidic organic compounds, as per your institution's guidelines.

Disposal of FR900098 Solutions
Aqueous Solutions: Given that FR900098 is a phosphonic acid, aqueous solutions will be

acidic.

Neutralization: For dilute aqueous solutions, neutralization with a suitable base (e.g., sodium

bicarbonate or a dilute solution of sodium hydroxide) to a pH between 6 and 8 may be an

option, followed by copious flushing with water down the drain. However, this should only be

done if permitted by your local regulations and institutional policies.

Chemical Waste: For concentrated solutions or if drain disposal is not permitted, collect the

solution in a labeled, sealed, and appropriate chemical waste container for disposal through

your institution's hazardous waste program.

Disposal of FR900098 Contaminated Materials
Materials such as pipette tips, gloves, and culture plates that have come into contact with

FR900098 should be disposed of based on the nature of the contamination.

Chemically Contaminated (Non-Biohazardous): These materials should be collected in a

designated solid chemical waste container.

Biohazardous Contamination: If the materials are also contaminated with biological agents

(e.g., bacteria, cell cultures), they must be treated as biohazardous waste.

Decontamination: Decontaminate the materials first, typically by autoclaving.[5]

Packaging: After decontamination, place the materials in a designated biohazardous

waste container.[5] The container should be clearly marked with the biohazard symbol.
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Final Disposal: Follow your institution's procedures for the final disposal of treated

biohazardous waste.[5]

Experimental Protocols
While specific experimental protocols for the disposal of FR900098 are not widely published,

the general principles of chemical and biological waste management apply. The key is to

assess the nature and level of contamination and select the appropriate disposal pathway in

accordance with institutional and regulatory guidelines.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

FR900098.
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FR900098 Disposal Workflow
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Caption: Decision workflow for the proper disposal of FR900098.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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